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Compound of Interest

Compound Name: 2-Diphenylmethylpiperidine

Cat. No.: B145523 Get Quote

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of 2-diphenylmethylpiperidine (also known as Desoxypipradrol or 2-

DPMP). Developed with the practicing scientist in mind, this document moves beyond a simple

product sheet to offer practical insights into sourcing high-purity material, establishing robust

analytical quality control, understanding its chemical synthesis and properties, and ensuring

safe laboratory practices.

Introduction: Understanding 2-
Diphenylmethylpiperidine
2-Diphenylmethylpiperidine is a piperidine-based compound that functions as a potent and

long-acting norepinephrine-dopamine reuptake inhibitor (NDRI)[1]. Originally developed by

Ciba in the 1950s, it shares structural similarities with methylphenidate and pipradrol[1][2]. Its

unique pharmacological profile, characterized by a long elimination half-life due to its high

lipophilicity and lack of easily metabolized functional groups, makes it a valuable tool for

specific neuroscience research applications[1][3].

However, its potency and long duration of action have also led to its emergence as a

recreational drug, often associated with prolonged psychiatric symptoms[4][5]. This dual nature

necessitates a thorough understanding of its properties and careful handling in a research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b145523?utm_src=pdf-interest
https://www.benchchem.com/product/b145523?utm_src=pdf-body
https://www.benchchem.com/product/b145523?utm_src=pdf-body
https://www.benchchem.com/product/b145523?utm_src=pdf-body
https://www.benchchem.com/product/b145523?utm_src=pdf-body
https://en.wikipedia.org/wiki/Desoxypipradrol
https://en.wikipedia.org/wiki/Desoxypipradrol
https://www.evitachem.com/product/evt-1206755
https://en.wikipedia.org/wiki/Desoxypipradrol
https://theclinivex.com/desoxypipradrol.html
https://www.caymanchem.com/product/11481/2-dpmp-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Diphenylmethylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


setting. This guide aims to provide the foundational knowledge required to work with 2-
diphenylmethylpiperidine effectively and safely.

Commercial Sourcing for Research Applications
For research purposes, 2-diphenylmethylpiperidine is typically available as the hydrochloride

salt, which is a crystalline solid with improved stability and solubility in polar solvents[4].

Several reputable chemical suppliers offer this compound, primarily as an analytical reference

standard or for forensic applications[4][6].

Below is a comparative table of major commercial suppliers. Researchers should always

request a lot-specific Certificate of Analysis (CoA) to verify purity and identity before use.

Supplier Product Name CAS Number
Purity
Specification

Available
Forms

Cayman

Chemical

2-DPMP

(hydrochloride)
5807-81-8 ≥98% Crystalline Solid

Santa Cruz

Biotechnology

2-

Diphenylmethylpi

peridine

519-74-4 Not specified Not specified

EvitaChem

2-

Diphenylmethylpi

peridine

519-74-4 Not specified Not specified

Clinivex Desoxypipradrol 519-74-4 Not specified Pale Brown Solid

LKT

Laboratories, Inc.
Desoxypipradrol 519-74-4 ≥98% Not specified

Chemical Route 2-DPMP Hcl 5807-81-8 ≥98.0% Neat Solid

Note: The availability and regulatory requirements for purchasing 2-diphenylmethylpiperidine
can vary by country and region. It is a controlled substance in several jurisdictions, including

the UK, China, and Germany[2]. In the United States, it is not a scheduled substance at the

federal level but may be considered an analog of pipradrol, a Schedule IV substance[2].

Researchers must ensure compliance with all local and national regulations.
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Analytical Quality Control: Ensuring Experimental
Integrity
The validity of any research conducted with 2-diphenylmethylpiperidine is contingent on the

purity and identity of the starting material. A multi-technique approach to quality control is

recommended.

Chromatographic Purity Assessment
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are the primary methods for assessing the purity of 2-
diphenylmethylpiperidine.

Experimental Protocol: HPLC Purity Analysis

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Dissolve a small amount of the compound in the mobile phase.

Analysis: The purity is determined by the relative peak area of the main component.

Experimental Protocol: GC-MS for Identity and Purity

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection: Splitless injection of the sample dissolved in a suitable solvent (e.g., methanol).
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Temperature Program: An appropriate temperature gradient to ensure separation from any

impurities.

Mass Spectrometry: Electron ionization (EI) at 70 eV. The resulting fragmentation pattern

should be compared to a reference spectrum. Cayman Chemical provides downloadable

GC-MS data for their standard[4].

Structural Confirmation with Nuclear Magnetic
Resonance (NMR)
Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are essential for confirming the chemical

structure of 2-diphenylmethylpiperidine. The spectra should be consistent with the expected

chemical shifts and coupling constants for the molecule.

Quality Control Workflow
The following diagram illustrates a logical workflow for the quality control of commercially

sourced 2-diphenylmethylpiperidine.

Sourcing In-house Analysis Decision

Outcome

Select Supplier Request Certificate of Analysis HPLC for Purity GC-MS for Identity & Purity NMR for Structure Confirmation Meets Spec?

Proceed to ExperimentYes

Reject Batch

No

Click to download full resolution via product page

Caption: Quality control workflow for 2-diphenylmethylpiperidine.

Chemical Synthesis Overview
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Understanding the synthesis of 2-diphenylmethylpiperidine provides valuable context for its

chemical properties. The classical synthesis, as described in the patent literature, involves a

multi-step process[5].

Synthetic Pathway

The synthesis typically begins with the reaction of diphenylacetonitrile and 2-bromopyridine in

the presence of a strong base like sodamide to form diphenyl-pyridyl-(2)-acetonitrile. This

intermediate is then hydrolyzed and decarboxylated to yield 2-diphenylmethyl-pyridine. The

final step is the hydrogenation of the pyridine ring to the piperidine ring, often using a catalyst

such as platinum[5].

The following diagram outlines this synthetic pathway.

Diphenylacetonitrile

Diphenyl-pyridyl-(2)-acetonitrile

2-Bromopyridine

2-Diphenylmethyl-pyridineHydrolysis & Decarboxylation 2-DiphenylmethylpiperidineHydrogenation

Click to download full resolution via product page

Caption: Synthetic pathway for 2-diphenylmethylpiperidine.

Safe Handling and Storage
Given its potent biological activity and potential for adverse health effects, strict safety protocols

must be followed when handling 2-diphenylmethylpiperidine.

Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.
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Lab Coat: A standard laboratory coat should be worn at all times.

Respiratory Protection: If handling the powder outside of a fume hood, a respirator may be

necessary.

Handling

All handling of the solid material should be done in a well-ventilated fume hood to avoid

inhalation.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

For long-term storage, refrigeration is recommended.

Disposal

Dispose of waste material in accordance with local, state, and federal regulations for

chemical waste.

Conclusion
2-Diphenylmethylpiperidine is a valuable research tool for investigating the norepinephrine

and dopamine neurotransmitter systems. Its commercial availability from reputable suppliers

allows for its procurement for laboratory use. However, its potent pharmacological activity and

potential for toxicity necessitate a rigorous approach to quality control, safe handling, and

adherence to all applicable regulations. By following the guidelines outlined in this document,

researchers can confidently and safely incorporate this compound into their experimental

designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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